Cas no 109270-88-4 (rel-1,2-Dibutyl (1R,2S)-4-cyclohexene-1,2-dicarboxylate)

• Product Name: rel-1,2-Dibutyl (1R,2S)-4-cyclohexene-1,2-dicarboxylate
• CAS No: 109270-88-4
• MF: C₁₆H₂₆O₄
• MW: 282.375245571136
• CID: 6636656
• PubChem ID: 92938979
• Update Time: 2024-01-16

rel-1,2-Dibutyl (1R,2S)-4-cyclohexene-1,2-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• cis-dibutyl 4-cyclohexene-1,2-dicarboxylate
• 4-Cyclohexene-1,2-dicarboxylic acid, dibutyl ester, cis-
• Dibutyl 4-cyclohexene-1,2-dicarboxylate, cis-
• 109270-88-4
• 4-Cyclohexene-1,2-dicarboxylic acid, 1,2-dibutyl ester, (1R,2S)-rel-
• UNII-CR7756DQFA
• CR7756DQFA
• Q27275684
• rel-1,2-Dibutyl (1R,2S)-4-cyclohexene-1,2-dicarboxylate

• Inchi： 1S/C16H26O4/c1-3-5-11-19-15(17)13-9-7-8-10-14(13)16(18)20-12-6-4-2/h7-8,13-14H,3-6,9-12H2,1-2H3/t13-,14+
• InChI Key： ANOXPYCDNXHEEE-OKILXGFUSA-N
• SMILES： [C@@H]1(C(OCCCC)=O)CC=CC[C@@H]1C(OCCCC)=O

Computed Properties

• Exact Mass: 282.18310931g/mol
• Monoisotopic Mass: 282.18310931g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 10
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• Density: 1.0178 g/cm3
• Boiling Point: 145-146 °C(Press: 3 Torr)